4-[4-(2,4-dichlorobenzoyl)piperazino]-3-nitrobenzenecarbaldehyde O-methyloxime

• IUPAC Name: (2,4-dichlorophenyl)-[4-[4-[(E)-methoxyiminomethyl]-2-nitrophenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H18Cl2N4O4/c1-29-22-12-13-2-5-17(18(10-13)25(27)28)23-6-8-24(9-7-23)19(26)15-4-3-14(20)11-16(15)21/h2-5,10-12H,6-9H2,1H3/b22-12+
• InChI Key: NAZXPGOWNUINLU-WSDLNYQXSA-N
• Canonical SMILES: CON=CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Isomeric SMILES: CO/N=C/C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C19H18Cl2N4O4
• Molecular Weight: 437.3 g/mol
• CAS No.: 383147-25-9

Description

4-[4-(2,4-DICHLOROBENZOYL)PIPERAZINO]-3-NITROBENZENECARBALDEHYDE O-METHYLOXIME is a chemical compound with a complex structure. It is also known as Benzaldehyde, 4-[4-(2,4-dichlorobenzoyl)-1-piperazinyl]-3-nitro-, 1-(O-methyloxime).

Synthesis Analysis

The synthesis of piperazine derivatives, which includes this compound, has been the focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a piperazine ring substituted with a 2,4-dichlorobenzoyl group, a 3-nitrobenzene carbaldehyde group, and an O-methyloxime group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point and boiling point, can be found on chemical databases.

Scientific Research Applications

Oxidation and Piperazine Ring Chemistry

Piperazinediones, which are structurally related to the compound , are susceptible to oxidation, leading to products like piperazinetetrone. These reactions are significant in the study of heterocyclic compounds and could be relevant to the understanding of similar compounds like "4-[4-(2,4-dichlorobenzoyl)piperazino]-3-nitrobenzenecarbaldehyde O-methyloxime" (Tanaka, Yamazaki, & Ohta, 1977).

Synthesis and Antimicrobial Activities

Certain piperazine derivatives have been synthesized and evaluated for their antimicrobial activities. These include novel triazole derivatives and Schiff base derivatives using piperazine as an amine component, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Synthesis of Macrocyclic Compounds

The synthesis of bifunctional tetraaza macrocycles, which involve piperazine compounds, demonstrates their importance in the preparation of chelating agents and potential applications in coordination chemistry (McMurry et al., 1992).

Complexes with Piperazine Moiety

The synthesis of Mn(II) and Zn(II) complexes with macrocyclic Schiff-base ligands containing a piperazine moiety reveals the potential use of such compounds in developing new materials with specific spectroscopic, structural, and biological properties (Keypour et al., 2017).

Pharmaceutical Intermediates

The compound "this compound" may be structurally similar to pharmaceutical intermediates like 1-(2,3-dichlorophenyl)piperazine, indicating its potential use in the synthesis of pharmaceuticals (Quan, 2006).

Future Directions

The future directions for research on this compound and similar piperazine derivatives could involve further exploration of their synthesis methods, as well as investigation into their potential biological and pharmaceutical activity. As always, safety considerations should be paramount in any future research.